Cas no 13958-13-9 (Phenol,5-ethoxy-2-nitroso-)
Phenol,5-ethoxy-2-nitroso- structure
Product Name:Phenol,5-ethoxy-2-nitroso-
CAS No:13958-13-9
MF:C8H9NO3
MW:167.161962270737
CID:237074
PubChem ID:272372
Update Time:2025-04-19
Phenol,5-ethoxy-2-nitroso- Chemical and Physical Properties
Names and Identifiers
-
- Phenol,5-ethoxy-2-nitroso-
- 5-ethoxy-2-nitrosophenol
- 2-Nitroso-5-ethoxyphenol
- 4-ethoxy-[1,2]benzoquinone 1-oxime
- 4-Ethoxy-2-hydroxy-nitrosobenzol
- 4-Nitroso-resorcin-1-aethylaether
- 4-nitrosoresorcine-1-ethylether
- 5-Aethoxy-2-nitroso-phenol
- 5-ethoxy-2-nitroso-phenol
- AC1L6RP7
- AC1Q6R2Y
- AG-D-79734
- AR-1G7987
- CTK4C1868
- NSC116727
- DTXSID90161114
- NSC 116727
- NSC-116727
- 13958-13-9
-
- Inchi: 1S/C8H9NO3/c1-2-12-6-3-4-7(9-11)8(10)5-6/h3-5,10H,2H2,1H3
- InChI Key: QKSUTIDGHCYZAO-UHFFFAOYSA-N
- SMILES: O(CC)C1C=CC(=C(C=1)O)N=O
Computed Properties
- Exact Mass: 167.05827
- Monoisotopic Mass: 167.058243149g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 151
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 58.9Ų
Experimental Properties
- PSA: 58.89
Phenol,5-ethoxy-2-nitroso- Related Literature
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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